Cas no 59940-48-6 (tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate)

• Product Name: tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate
• CAS No: 59940-48-6
• MF: C₂₄H₂₄O₈
• MW: 440.442567825317
• CID: 950947
• PubChem ID: 323357
• Update Time: 2025-04-19

tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate Chemical and Physical Properties

Names and Identifiers

• tetramethyl 5,6,7,12-tetrahydrodibenzo[a,d][8]annulene-5,6,7,12-tetracarboxylate
• tetramethyl 5,10,11,12-tetrahydrodibenzo[2,1-b:2',1'-f][8]annulene-5,10,11,12-tetracarboxylate
• 59940-48-6
• NSC-282769
• DTXSID20314419
• NSC282769

• Inchi： 1S/C24H24O8/c1-29-21(25)17-13-9-5-7-11-15(13)18(22(26)30-2)20(24(28)32-4)19(23(27)31-3)16-12-8-6-10-14(16)17/h5-12,17-20H,1-4H3
• InChI Key： KHKNBEOXLVMWQP-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)C2C=CC=CC=2C(C(=O)OC)C2C=CC=CC=2C1C(=O)OC)=O

Computed Properties

• Exact Mass: 440.14712
• Monoisotopic Mass: 440.147
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.251
• Boiling Point: 568.5°C at 760 mmHg
• Flash Point: 244.9°C
• Refractive Index: 1.545
• PSA: 105.2